1-(5-methyl-2-furyl)-2-(phenylsulfonyl)ethanone

• IUPAC Name: 2-(benzenesulfonyl)-1-(5-methylfuran-2-yl)ethanone
• InChI: InChI=1S/C13H12O4S/c1-10-7-8-13(17-10)12(14)9-18(15,16)11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: DOQLJCRHQYJGJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)CS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C13H12O4S
• Molecular Weight: 264.30 g/mol

Description

1-(5-methyl-2-furyl)-2-(phenylsulfonyl)ethanone, also known as MS-275, is a synthetic compound that belongs to the class of benzamide histone deacetylase inhibitors (HDACIs). It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases.

Mechanism of Action

The mechanism of action of 1-(5-methyl-2-furyl)-2-(phenylsulfonyl)ethanone involves the inhibition of HDAC enzymes, which leads to the accumulation of acetylated histones and the alteration of chromatin structure. This alteration of chromatin structure can result in the re-expression of tumor suppressor genes and the inhibition of oncogenic pathways, leading to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, it has been shown to have anti-inflammatory effects, neuroprotective effects, and cardioprotective effects. It has also been shown to enhance memory and learning in animal models.

Advantages and Limitations for Lab Experiments

1-(5-methyl-2-furyl)-2-(phenylsulfonyl)ethanone has several advantages for lab experiments, including its high purity and specificity for HDAC enzymes. However, it also has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for the study of 1-(5-methyl-2-furyl)-2-(phenylsulfonyl)ethanone. One potential area of research is the development of new HDAC inhibitors with improved specificity and reduced toxicity. Another area of research is the investigation of this compound in combination with other drugs or therapies for the treatment of cancer and other diseases. Additionally, the potential therapeutic applications of this compound in neurodegenerative and inflammatory diseases warrant further investigation.

Scientific Research Applications

1-(5-methyl-2-furyl)-2-(phenylsulfonyl)ethanone has been studied extensively for its potential therapeutic applications in various diseases, particularly cancer. It has been shown to inhibit the activity of HDAC enzymes, which are involved in the regulation of gene expression and chromatin structure. By inhibiting HDAC activity, this compound can lead to the re-expression of tumor suppressor genes and the inhibition of oncogenic pathways, resulting in the suppression of cancer cell growth and proliferation.